Cas no 1187168-44-0 (2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine)

• Product Name: 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine
• CAS No: 1187168-44-0
• MF: C₁₄H₁₂ClNO₃
• MW: 277.702982902527
• CID: 4684704
• Update Time: 2025-06-08

2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine
• (6-Chloropyridin-3-yl)(2,6-dimethoxyphenyl)methanone

• Inchi： 1S/C14H12ClNO3/c1-18-10-4-3-5-11(19-2)13(10)14(17)9-6-7-12(15)16-8-9/h3-8H,1-2H3
• InChI Key： YSFPILJRWIKWBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine

Recent Advances in the Study of 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine (CAS: 1187168-44-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine (CAS: 1187168-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its chloro-substituted pyridine ring and dimethoxybenzoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound make it a valuable scaffold for drug discovery efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. Molecular docking simulations revealed that the dimethoxybenzoyl group plays a crucial role in binding to the hydrophobic pocket of the kinase domain, while the chloro-substituted pyridine moiety contributes to the overall stability of the protein-ligand complex.

Another significant development involves the application of this compound in the synthesis of anti-inflammatory agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of a series of 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine derivatives targeting the NLRP3 inflammasome pathway. The lead compound from this series showed remarkable efficacy in reducing IL-1β production in both in vitro and in vivo models of inflammation, suggesting its potential as a therapeutic candidate for inflammatory diseases.

From a synthetic chemistry perspective, several innovative approaches to the preparation of 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine have been developed. A 2023 study in Organic Process Research & Development described a novel continuous flow synthesis method that significantly improved the yield (85%) and purity (>99%) of the compound compared to traditional batch processes. This advancement has important implications for the scalable production of this intermediate for pharmaceutical applications.

The pharmacological profile of 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine derivatives continues to expand, with recent studies exploring their potential in oncology. Preliminary results from a 2024 cancer research study indicate that certain derivatives exhibit selective cytotoxicity against hematological malignancies while showing minimal effects on normal cells. This selectivity appears to be mediated through the modulation of specific apoptotic pathways, making these compounds attractive candidates for further development as targeted cancer therapies.

As research progresses, the safety and pharmacokinetic properties of 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine derivatives are being thoroughly investigated. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have shown that structural modifications can significantly improve the metabolic stability and oral bioavailability of these compounds. These findings are crucial for advancing the most promising derivatives into preclinical development stages.

In conclusion, 2-Chloro-5-(2,6-dimethoxybenzoyl)pyridine (CAS: 1187168-44-0) represents a versatile and pharmacologically interesting scaffold in modern drug discovery. The recent studies highlighted in this briefing demonstrate its growing importance across multiple therapeutic areas, from inflammation to oncology. As synthetic methodologies improve and our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly significant role in the development of novel pharmaceutical agents.